Cas no 885273-83-6 (7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 885273-83-6
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD04114878
• CID: 711066
• PubChem ID: 17792611
• Update Time: 2025-05-26

7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,7-fluoro-3,4-dihydro-
• 7-FLUORO-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ONE
• 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one
• 7-Fluoro-3,4-dihydro-1(2H)-isoquinolinone (ACI)
• DTXSID00591009
• AS-36712
• Z1198164337
• AKOS006293436
• MFCD04114878
• SCHEMBL23952279
• 885273-83-6
• CHEMBL3629672
• DB-350742
• BDBM50126163
• CS-0225936
• EN300-125286
• AB19156
• SY148484

• MDL： MFCD04114878
• Inchi： 1S/C9H8FNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： YEFGFHFWYZFNDW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2)F)CCN1

Computed Properties

• Exact Mass: 165.05900
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.44040

7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one

Comprehensive Overview of 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 885273-83-6)

7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 885273-83-6) is a fluorinated derivative of tetrahydroisoquinoline, a scaffold of significant interest in medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, which are widely explored for their potential applications in drug discovery, agrochemicals, and material science. The presence of a fluoro substituent at the 7-position enhances its electronic properties, making it a valuable intermediate for the synthesis of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and enhanced binding affinity to biological targets. 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one is no exception, as researchers are increasingly investigating its role in the development of central nervous system (CNS) therapeutics. Its structural similarity to naturally occurring alkaloids makes it a promising candidate for modulating neurotransmitter receptors and enzymes.

The synthesis of 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one typically involves multi-step organic reactions, including cyclization and fluorination strategies. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These innovations align with the growing trend of green chemistry, where researchers prioritize sustainable and environmentally friendly synthetic routes.

One of the most frequently asked questions about 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one is its potential applications in neurodegenerative disease research. Studies suggest that fluorinated tetrahydroisoquinolines may exhibit neuroprotective effects, making them relevant to conditions like Alzheimer's and Parkinson's diseases. Additionally, its role in cancer drug development is under exploration, particularly in targeting specific protein kinases and apoptosis pathways.

From an industrial perspective, 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one is gaining attention as a building block for high-value pharmaceuticals. Its compatibility with parallel synthesis and combinatorial chemistry techniques enables rapid diversification, a critical factor in modern drug discovery pipelines. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios due to its versatility.

Another hot topic in the scientific community is the computational modeling of fluorinated compounds like 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one. Molecular docking and quantitative structure-activity relationship (QSAR) studies are being conducted to predict its interactions with biological targets. These in silico approaches reduce experimental costs and accelerate the identification of lead compounds.

In summary, 7-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 885273-83-6) is a multifaceted compound with broad implications in pharmaceutical research and chemical innovation. Its unique structural features and potential therapeutic applications make it a subject of ongoing investigation. As the field of fluorine chemistry continues to evolve, this compound is likely to remain at the forefront of scientific and industrial advancements.